Cas no 26989-20-8 (3,4-Pyrrolidinediol,2-(3,4-dimethoxyphenyl)-1,5-dimethyl-, (2R,3R,4R,5R)-)

• Product Name: 3,4-Pyrrolidinediol,2-(3,4-dimethoxyphenyl)-1,5-dimethyl-, (2R,3R,4R,5R)-
• CAS No: 26989-20-8
• MF: C₁₄H₂₁NO₄
• MW: 267.32084441185
• CID: 262333
• PubChem ID: 442631
• Update Time: 2025-04-19

3,4-Pyrrolidinediol,2-(3,4-dimethoxyphenyl)-1,5-dimethyl-, (2R,3R,4R,5R)- Chemical and Physical Properties

Names and Identifiers

• 3,4-Pyrrolidinediol,2-(3,4-dimethoxyphenyl)-1,5-dimethyl-, (2R,3R,4R,5R)-
• (2R,3R,4R,5R)-2-(3,4-dimethoxyphenyl)-1,5-dimethylpyrrolidine-3,4-diol
• (2R,3R,4R,5R)-2-(3,4-dimethoxyphenyl)-1,5-dimethyl-pyrrolidine-3,4-diol
• DTXSID60331887
• 26989-20-8
• Codonopsine
• Q27106201
• NCGC00160242-01
• AC1L9D48
• CHEBI:3805
• C10137
• CHEMBL4572262
• (+)-Codonopsine

• Inchi： 1S/C14H21NO4/c1-8-13(16)14(17)12(15(8)2)9-5-6-10(18-3)11(7-9)19-4/h5-8,12-14,16-17H,1-4H3/t8-,12-,13-,14-/m1/s1
• InChI Key： WCNPJVPXLWJQIR-HKSFMPNISA-N
• SMILES： O[C@H]1[C@@H]([C@@H](C)N(C)[C@@H]1C1C=CC(=C(C=1)OC)OC)O

Computed Properties

• Exact Mass: 267.14713
• Monoisotopic Mass: 267.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 62.2Ų

Experimental Properties

• PSA: 62.16

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines